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Compound of Interest

Compound Name: Alprostadil sodium

Cat. No.: B605345 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of Alprostadil sodium is paramount. This guide provides essential procedural

information, personal protective equipment (PPE) recommendations, and disposal plans to

minimize risk and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
When handling Alprostadil sodium, appropriate personal protective equipment must be worn

to prevent exposure.[1] The selection of PPE should be based on a thorough risk assessment

of the specific procedures being performed.

Eye and Face Protection:

Wear safety glasses with side shields or goggles to protect against splashes.[2][3]

If there is a significant risk of splashing, a face shield should be worn in addition to goggles.

[4]

Hand Protection:

Wear impervious, chemical-resistant gloves.[2] Nitrile or latex gloves are often suitable, but

compatibility should be verified.

Double gloving is recommended, especially when compounding or handling contaminated

surfaces. The outer glove should be removed and disposed of within the containment area.
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Gloves should be changed regularly, at least every 30 to 60 minutes, or immediately if they

become contaminated or damaged.

Body Protection:

A protective lab coat or gown made of low-permeability fabric with a solid front, long sleeves,

and tight-fitting cuffs is required.

Disposable gowns are recommended to prevent cross-contamination.

Respiratory Protection:

Work in a well-ventilated area. General room ventilation is typically adequate unless the

process generates dust, mist, or fumes.

If airborne dust or aerosols are generated, or if occupational exposure limits are exceeded, a

NIOSH-approved respirator (such as an N95 or N100) should be used within the context of a

respiratory protection program.

Occupational Exposure Limits
The following table summarizes the occupational exposure limits (OELs) for the components of

some Alprostadil formulations. It is important to note that Alprostadil itself may not have a

specific established OEL, but the solvents it is prepared in, such as ethanol, do.
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Component Organization
Exposure Limit
Type

Value

Ethanol Germany (TRGS 900) TWA 500 ppm / 960 mg/m³

Ethanol Germany (DFG) MAK 500 ppm / 960 mg/m³

Ethanol Austria MAK
1000 ppm / 1900

mg/m³

Ethanol Greece TWA
1000 ppm / 1900

mg/m³

Ethanol OSHA PEL
1000 ppm / 1900

mg/m³

Ethanol Netherlands TWA 260 mg/m³

Ethanol Sweden TWA
500 ppm / 1000

mg/m³

TWA (Time-Weighted Average), MAK (Maximum Workplace Concentration), PEL (Permissible

Exposure Limit)

Handling and Storage Procedures
Handling:

Obtain special instructions before use and do not handle until all safety precautions have

been read and understood.

Avoid contact with eyes, skin, and clothing.

Avoid breathing dust, vapor, or mist.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in areas where Alprostadil sodium is handled.
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Some formulations of Alprostadil contain ethanol and are flammable. Keep away from heat,

sparks, open flames, and hot surfaces. Use non-sparking tools and take precautionary

measures against static discharge.

Storage:

Store in a well-ventilated place and keep the container tightly closed.

Alprostadil powder for injection can often be stored at room temperature for a limited time,

while reconstituted solutions may require immediate use or refrigeration. Always follow the

specific storage instructions provided with the product. For long-term storage, refrigeration at

2-8°C is often recommended.

Spill Management and Disposal
Spill Management:

In case of a spill, evacuate personnel from the area.

For small spills, wear appropriate PPE (gloves and safety glasses) to clean up the material.

For large spills, keep all sources of ignition away, and contain the spill if it can be done

safely.

Avoid generating dust. Use a method that does not create dust, such as gently sweeping up

the solid material.

Collect the spilled material into a suitable, closed container for disposal.

Disposal:

Dispose of contents and containers in accordance with all local, state, and federal

regulations.

Used needles, syringes, and vials should be disposed of in a designated sharps container.

Do not reuse single-use items.

First Aid Measures
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Eye Contact: Immediately flush with plenty of water for at least 15 minutes, holding the

eyelids open. Seek medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water.

Ingestion: Do NOT induce vomiting. Wash out the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.

Inhalation: Remove the person to fresh air and keep them at rest. Seek immediate medical

attention.

Procedural Workflow for Handling Alprostadil
Sodium
The following diagram outlines the key steps and decision points for the safe handling of

Alprostadil sodium in a laboratory setting.
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Start: 
Receive Alprostadil Sodium

Assess Procedure and Risks

Select Appropriate PPE:
- Eye/Face Protection

- Gloves (Double)
- Lab Coat/Gown

- Respirator (if needed)

Prepare Work Area:
- Ensure proper ventilation

- Clean and decontaminate surfaces

Handling and Reconstitution:
- Follow specific protocol

- Avoid generating dust/aerosols

Perform Experiment

Spill Event?

Decontaminate Work Area and Equipment

Dispose of Waste:
- Sharps in sharps container

- Chemical waste per regulations

Remove PPE:
- Outer gloves first

- Follow proper doffing procedure

Wash Hands Thoroughly

End

No

Follow Spill Procedure:
- Evacuate

- Wear appropriate PPE
- Contain and clean up

Yes

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Alprostadil Sodium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605345?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

